![molecular formula C22H24N2O3 B250032 4-(allyloxy)-N-[2-(1-piperidinylcarbonyl)phenyl]benzamide](/img/structure/B250032.png)
4-(allyloxy)-N-[2-(1-piperidinylcarbonyl)phenyl]benzamide
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Overview
Description
4-(allyloxy)-N-[2-(1-piperidinylcarbonyl)phenyl]benzamide, also known as APB, is a chemical compound that has gained attention in the scientific community due to its potential applications in research. APB is a benzamide derivative that has been shown to have a variety of biochemical and physiological effects, making it a valuable tool for studying various biological processes.
Mechanism of Action
The mechanism of action of 4-(allyloxy)-N-[2-(1-piperidinylcarbonyl)phenyl]benzamide is not fully understood, but it is thought to involve the modulation of various signaling pathways. One study found that this compound can activate the AMP-activated protein kinase (AMPK) pathway, which plays a key role in the regulation of energy metabolism. Another study showed that this compound can inhibit the activity of the protein kinase C (PKC) pathway, which is involved in a variety of cellular processes.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects, including the modulation of ion channels, the regulation of gene expression, and the induction of apoptosis. One study found that this compound can activate the TRPV1 ion channel, which is involved in the regulation of pain perception. Another study showed that this compound can upregulate the expression of the tumor suppressor gene p53, suggesting that it may have anticancer properties.
Advantages and Limitations for Lab Experiments
4-(allyloxy)-N-[2-(1-piperidinylcarbonyl)phenyl]benzamide has several advantages as a research tool, including its ability to modulate multiple signaling pathways and its potential applications in the treatment of various diseases. However, there are also limitations to its use, including its relatively high cost and the need for specialized equipment and expertise to synthesize and handle the compound.
Future Directions
There are several potential future directions for research involving 4-(allyloxy)-N-[2-(1-piperidinylcarbonyl)phenyl]benzamide, including further studies on its mechanism of action and its potential applications in the treatment of various diseases. One area of particular interest is the role of this compound in the regulation of energy metabolism, as this could have implications for the treatment of obesity and related metabolic disorders. Additionally, further studies on the anticancer properties of this compound could lead to the development of new cancer therapies.
Synthesis Methods
The synthesis of 4-(allyloxy)-N-[2-(1-piperidinylcarbonyl)phenyl]benzamide involves several steps, starting with the reaction of 4-hydroxybenzoic acid with thionyl chloride to form 4-chlorobenzoyl chloride. This intermediate is then reacted with 2-(1-piperidinylcarbonyl)aniline to form the corresponding amide. Finally, the allyl ether group is introduced using allyl bromide and potassium carbonate in dimethylformamide.
Scientific Research Applications
4-(allyloxy)-N-[2-(1-piperidinylcarbonyl)phenyl]benzamide has been used in a variety of scientific research applications, including studies on the central nervous system, cardiovascular system, and cancer. One study found that this compound can inhibit the activity of a key enzyme involved in the regulation of blood pressure, making it a potential treatment for hypertension. Another study showed that this compound can induce apoptosis in cancer cells, suggesting that it may have anticancer properties.
Properties
Molecular Formula |
C22H24N2O3 |
---|---|
Molecular Weight |
364.4 g/mol |
IUPAC Name |
N-[2-(piperidine-1-carbonyl)phenyl]-4-prop-2-enoxybenzamide |
InChI |
InChI=1S/C22H24N2O3/c1-2-16-27-18-12-10-17(11-13-18)21(25)23-20-9-5-4-8-19(20)22(26)24-14-6-3-7-15-24/h2,4-5,8-13H,1,3,6-7,14-16H2,(H,23,25) |
InChI Key |
OSZLEIRIVDPWFF-UHFFFAOYSA-N |
SMILES |
C=CCOC1=CC=C(C=C1)C(=O)NC2=CC=CC=C2C(=O)N3CCCCC3 |
Canonical SMILES |
C=CCOC1=CC=C(C=C1)C(=O)NC2=CC=CC=C2C(=O)N3CCCCC3 |
Origin of Product |
United States |
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